Cas no 113899-82-4 (Methyl 4-formyl-2,6-dimethylbenzoate)

• Product Name: Methyl 4-formyl-2,6-dimethylbenzoate
• CAS No: 113899-82-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4680930
• Update Time: 2023-08-15

Methyl 4-formyl-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-formyl-2,6-dimethylbenzoate
• Benzoic acid, 4-formyl-2,6-dimethyl-, methyl ester
• Methyl 4-formyl-2,6-dimethylbenzoate

• Inchi： 1S/C11H12O3/c1-7-4-9(6-12)5-8(2)10(7)11(13)14-3/h4-6H,1-3H3
• InChI Key： YDEBOIHJQFXXBK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC(C=O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 43.4